Cas no 2696342-63-7 (2-Methyl[1,2,4]triazolo[1,5-A]pyridine-6-boronic acid pinacol ester)

• Product Name: 2-Methyl[1,2,4]triazolo[1,5-A]pyridine-6-boronic acid pinacol ester
• CAS No: 2696342-63-7
• MF: C₁₃H₁₈BN₃O₂
• MW: 259.111922740936
• CID: 5464218
• Update Time: 2025-10-31

2-Methyl[1,2,4]triazolo[1,5-A]pyridine-6-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• AB76918
• Z2049946990
• 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
• 2-METHYL[1,2,4]TRIAZOLO[1,5-A]PYRIDINE-6-BORONIC ACID PINACOL ESTER
• [1,2,4]Triazolo[1,5-a]pyridine, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Methyl[1,2,4]triazolo[1,5-A]pyridine-6-boronic acid pinacol ester

• Inchi： 1S/C13H18BN3O2/c1-9-15-11-7-6-10(8-17(11)16-9)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3
• InChI Key： BWYYWWBPOFKCRL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=NC(C)=NN3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.1492070 g/mol
• Monoisotopic Mass: 259.1492070 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.11
• Topological Polar Surface Area: 48.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 2-Methyl[1,2,4]triazolo[1,5-A]pyridine-6-boronic acid pinacol ester

2-Methyl[1,2,4]triazolo[1,5-A]pyridine-6-boronic acid pinacol ester: A Versatile Building Block in Modern Pharmaceutical Synthesis

2-Methyl[1,2,4]triazolo[1,5-A]pyridine-6-boronic acid pinacol ester (CAS No. 2696342-63-7) is a highly valuable compound in the field of pharmaceutical and medicinal chemistry. This boronic acid pinacol ester derivative is known for its unique structural features and reactivity, making it an essential building block in the synthesis of a wide range of biologically active molecules and pharmaceuticals.

The compound's structure consists of a 2-methyl[1,2,4]triazolo[1,5-A]pyridine core functionalized with a boronic acid pinacol ester group. The triazolopyridine scaffold is a privileged structure that has been extensively studied for its potential in drug discovery and development. The presence of the boronic acid pinacol ester moiety adds further versatility to the molecule, enabling it to participate in various chemical reactions such as Suzuki-Miyaura cross-coupling reactions.

Recent advancements in synthetic chemistry have highlighted the importance of boronic acid pinacol esters in the development of novel therapeutic agents. These compounds are particularly useful in the synthesis of complex molecules due to their ability to undergo efficient and selective coupling reactions under mild conditions. This makes them ideal for the preparation of intermediates and final products in drug discovery pipelines.

In the context of medicinal chemistry, 2-Methyl[1,2,4]triazolo[1,5-A]pyridine-6-boronic acid pinacol ester has shown promise as a key intermediate in the synthesis of compounds with diverse biological activities. For instance, triazolopyridine derivatives have been reported to exhibit potent anti-inflammatory, antiviral, and anticancer properties. The boronic acid pinacol ester functionality allows for the introduction of various substituents at the 6-position of the triazolopyridine ring, thereby expanding the chemical space and enhancing the pharmacological profile of the resulting molecules.

The synthetic utility of this compound is further enhanced by its stability under a wide range of reaction conditions. Unlike other boronic acids that can be sensitive to air and moisture, the pinacol ester protects the boron center from premature hydrolysis, ensuring that the compound remains reactive and easy to handle. This stability is crucial for large-scale synthesis and industrial applications.

Recent studies have also explored the use of boronic acid pinacol esters in metal-catalyzed reactions beyond traditional Suzuki-Miyaura couplings. For example, palladium-catalyzed arylation reactions using these compounds have been reported to proceed with high efficiency and selectivity, leading to the formation of complex aromatic structures with high regio- and stereoselectivity. This broadens the scope of applications for 2-Methyl[1,2,4]triazolo[1,5-A]pyridine-6-boronic acid pinacol ester, making it a valuable tool in both academic research and industrial settings.

In addition to its synthetic applications, this compound has been investigated for its potential as a ligand in metal complexes. The triazolopyridine scaffold can coordinate with various metal ions to form stable complexes with interesting electronic and catalytic properties. These complexes have found applications in areas such as homogeneous catalysis and materials science.

The growing interest in sustainable chemistry has also led to efforts to develop greener synthetic methods using boronic acid derivatives like 2-Methyl[1,2,4]triazolo[1,5-A]pyridine-6-boronic acid pinacol ester. Researchers are exploring solvent-free conditions and catalytic systems that minimize waste generation and energy consumption. These approaches not only align with environmental sustainability goals but also offer economic benefits by reducing production costs.

In conclusion, 2-Methyl[1,2,4]triazolo[1,5-A]pyridine-6-boronic acid pinacol ester (CAS No. 2696342-63-7) is a highly versatile compound with significant potential in pharmaceutical synthesis and medicinal chemistry. Its unique structural features and reactivity make it an indispensable building block for the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications and synthetic strategies involving this compound, its importance in modern chemistry is likely to grow even further.